2-(4-bromo-2-formylphenoxy)-N-(3,4-difluorophenyl)acetamide

• IUPAC Name: 2-(4-bromo-2-formylphenoxy)-N-(3,4-difluorophenyl)acetamide
• InChI: InChI=1S/C15H10BrF2NO3/c16-10-1-4-14(9(5-10)7-20)22-8-15(21)19-11-2-3-12(17)13(18)6-11/h1-7H,8H2,(H,19,21)
• InChI Key: HAKSLTPNTRNWSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)COC2=C(C=C(C=C2)Br)C=O)F)F
• Molecular Formula: C15H10BrF2NO3
• Molecular Weight: 370.14 g/mol
• CAS No.: 852544-45-7

Description

2-(4-bromo-2-formylphenoxy)-N-(3,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C15H10BrF2NO3 and its molecular weight is 370.15. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Implications and Degradation Pathways

Research on related brominated compounds and acetamides suggests significant environmental implications, particularly concerning their persistence, degradation pathways, and potential toxicity. Studies on the environmental concentrations, toxicology, and degradation pathways of related brominated phenols and acetamides have highlighted the ubiquity of these compounds in the environment and their various degradation products (Koch & Sures, 2018; Liu et al., 2018). These studies contribute to understanding the fate of such compounds in aquatic environments and their potential impact on wildlife and human health.

Pharmacological Interests

Compounds with similar structures have been explored for various pharmacological effects, including their analgesic, anti-inflammatory, and antidepressant actions. The metabolism and pharmacological actions of acetaminophen, a well-known analgesic, have been extensively studied, revealing complex pathways involving various metabolites and suggesting potential therapeutic mechanisms (Zanos et al., 2018). This indicates a possible interest in exploring the pharmacological applications of similarly structured compounds, focusing on their metabolic pathways and therapeutic potentials.

Analytical and Environmental Chemistry

The occurrence and fate of acetamides and brominated compounds in water and other environmental compartments have been subject to research, highlighting concerns regarding their presence and impacts (Vo et al., 2019). Studies have focused on developing removal strategies and understanding transformation pathways, which is crucial for environmental protection and public health.

Chemical Synthesis and Applications

The chemical diversity and synthesis of phenoxy acetamide derivatives have been explored for their potential therapeutic applications, demonstrating the versatility of these compounds in drug design and development (Al-Ostoot et al., 2021). This area of research is crucial for medicinal chemistry, offering insights into the design of new pharmaceuticals or improving existing drugs.